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Compound of Interest

Compound Name: 1-lodo-3,5-dimethylbenzene

Cat. No.: B1203722

An In-depth Technical Guide to 1-lodo-3,5-
dimethylbenzene

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1-lodo-3,5-dimethylbenzene, tailored for researchers, scientists, and
professionals in drug development.

Core Properties

1-lodo-3,5-dimethylbenzene, also known as 5-lodo-m-xylene, is an aryl halide commonly
used as an intermediate in organic synthesis.[1] Its chemical structure consists of a benzene
ring substituted with an iodine atom and two methyl groups at positions 3 and 5.

Physical and Chemical Data

A summary of the key physical and chemical properties of 1-lodo-3,5-dimethylbenzene is
presented in the table below for easy reference.
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Property Value Source
CAS Number 22445-41-6 [21[3114]
Molecular Formula C8H9l [2][4]
Molecular Weight 232.06 g/mol [21[31[4]
Appearance Yellow liquid [2]
Melting Point -2.9°C (estimate) [2][5]
Boiling Point 92-94 °C at 3-4 hPa [2][3][6]
Density 1.608 g/mL at 25 °C [2][3][6]

Refractive Index (n20/D)

1.594

[3]

Flash Point

113 °C (closed cup)

[2](3]

Water Solubility

Sparingly soluble (0.014 g/L at
25°C, calculated)

[2][6]

SMILES String

Cclcc(C)ec(hel

[3]

InChl Key

ZLMKEENUYIUKKC-
UHFFFAOYSA-N

[3]

Spectral Data

Spectral analysis is crucial for the identification and characterization of 1-lodo-3,5-

dimethylbenzene.

e 'H NMR: The proton NMR spectrum is available and provides information about the

hydrogen atoms in the molecule.[7]

e Mass Spectrometry (GC-MS): The mass spectrum shows a molecular ion peak

corresponding to the compound's molecular weight.[8][9]

 Infrared (FTIR) and Raman Spectroscopy: These techniques can provide information about

the functional groups and vibrational modes of the molecule.[7]
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The full spectral data can be accessed through specialized databases.[7][8]

Chemical Reactivity and Applications

1-lodo-3,5-dimethylbenzene is a versatile reagent in organic synthesis, participating in a
variety of coupling and substitution reactions. It is particularly useful in the formation of carbon-
carbon, carbon-nitrogen, carbon-oxygen, and carbon-sulfur bonds.

Key reactions involving this compound include:

a-Arylation of ketones[3][6]
o Copper-catalyzed N-arylation of imidazoles[3][6]
e Cyanation to produce 3,5-dimethylbenzonitrile[3][6]

¢ Synthesis of 1,3-Dimethyl-5-phenoxybenzene through a nano-CuFe204 catalyzed C-O
cross-coupling with phenol[3][6][10]

o CuBr-catalyzed amination to form N-Allyl-3,5-dimethylbenzenamine[3][6]
o Copper-catalyzed C-S bond formation with thiophenol[3][6]
e As a starting material in the synthesis of biphenyl-3,3',5,5'-tetracarboxylic acid[3][6]

e Radical bromination using N-bromosuccinimide to yield 1,3-bis(bromomethyl)-5-
iodobenzene[3][6]

These reactions highlight its utility in constructing more complex molecules, making it a
valuable building block in the synthesis of pharmaceuticals, agrochemicals, and advanced
materials.[1]

Experimental Protocols
Synthesis of 1-lodo-3,5-dimethylbenzene

A common method for the synthesis of 1-lodo-3,5-dimethylbenzene is through a copper-
catalyzed halogen exchange reaction.[6][10]
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Methodology:

e Reactants: 5-bromo-m-xylene is used as the starting material. Sodium iodide (Nal) or
potassium iodide (KI) serves as the iodine source.

e Solvent: The reaction is typically carried out in a solvent such as n-butanol (n-BuOH) or
dimethylformamide (DMF).

o Catalyst: A copper catalyst is employed to facilitate the halogen exchange.

e Procedure: The reactants, catalyst, and solvent are combined and heated under appropriate
conditions to drive the reaction to completion.

o Workup and Purification: After the reaction is complete, the mixture is cooled, and the
product is isolated through standard workup procedures, which may include extraction,
washing, and drying. The crude product is then purified, typically by distillation under
reduced pressure, to yield pure 1-lodo-3,5-dimethylbenzene.
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Synthesis of 1-lodo-3,5-dimethylbenzene

- _m- Copper Catalyst
5-bromo-m-xylene Nal or Kl (in n-BuOH or DMF)

S

Reaction Mixture

Heating

Workup and Purification
(Extraction, Distillation)

1-lodo-3,5-dimethylbenzene

Click to download full resolution via product page

Caption: Synthetic pathway for 1-lodo-3,5-dimethylbenzene.

Copper-Catalyzed C-O Cross-Coupling Reaction

A notable application of 1-lodo-3,5-dimethylbenzene is in the synthesis of diaryl ethers. An
example is the reaction with phenol to form 1,3-dimethyl-5-phenoxybenzene.

Methodology:
e Reactants: 1-lodo-3,5-dimethylbenzene and phenol are the coupling partners.

o Catalyst: Nano-powdered copper-iron oxide (CuFez204) is used as a recyclable catalyst.[6]
[10]
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e Procedure: The reactants and catalyst are mixed in a suitable solvent and heated. The
catalyst facilitates the formation of the C-O bond between the aryl iodide and the phenol.

e Product Isolation: Upon completion, the catalyst can be recovered for reuse, and the
product, 1,3-dimethyl-5-phenoxybenzene, is isolated and purified.

Copper-Catalyzed C-O Cross-Coupling

Reactants

1-lodo-3,5-dimethylbenzene Phenol

Reaction Conditions

nano-CuFe204 Catalyst

Coupling Reactiq

1,3-Dimethyl-5-phenoxybenzene

Click to download full resolution via product page
Caption: C-O cross-coupling reaction workflow.

Safety Information

1-lodo-3,5-dimethylbenzene is classified as a warning-level hazard.[3] It is known to cause
skin and eye irritation and may cause respiratory irritation.[3]

Precautionary Measures:
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» Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[2] Wash hands and skin
thoroughly after handling.[2] Use only in well-ventilated areas.[11]

e Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[3][11] A respirator may be necessary under certain conditions.[3]

o Storage: Store in a locked-up, well-ventilated place.[2][11] Keep the container tightly closed.
[11]

e First Aid: In case of inhalation, move the person to fresh air.[2] If on skin, wash with plenty of
water.[11] In case of eye contact, rinse cautiously with water for several minutes.[2] If
swallowed, rinse the mouth with water and seek medical advice.[2]

For detailed safety information, refer to the Safety Data Sheet (SDS).[2][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-lodo-3,5-dimethylbenzene physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203722#1-iodo-3-5-dimethylbenzene-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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